Cas no 1261893-52-0 (3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1261893-52-0
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319793
• CID: 2761759
• PubChem ID: 53225711
• Update Time: 2025-06-26

3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30689443
• 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%
• MFCD18319793
• 1261893-52-0
• 3-FLUORO-4-(5-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• HFA05923
• 2,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD18319793
• Inchi： 1S/C13H8F2O3/c14-8-2-4-12(16)10(6-8)9-3-1-7(13(17)18)5-11(9)15/h1-6,16H,(H,17,18)
• InChI Key： YEHXWZKSBFBZBQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C=CC=1O)F

Computed Properties

• Exact Mass: 250.04415044g/mol
• Monoisotopic Mass: 250.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid (CAS No: 1261893-52-0)

3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261893-52-0, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and hydroxyl functional groups in its structure imparts unique electronic and steric properties, which are critical for modulating its interaction with biological targets.

The structural motif of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core substituted with a fluoro group at the 3-position and a 5-fluoro-2-hydroxyphenyl moiety at the 4-position. This arrangement creates a molecule with potential applications in drug discovery, particularly in the design of inhibitors targeting enzymes and receptors involved in metabolic and inflammatory pathways. The fluorine atoms, known for their ability to enhance metabolic stability and binding affinity, play a pivotal role in the pharmacokinetic profile of this compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid with various biological targets. Studies have indicated that this compound may interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain, inflammation, and oxidative stress. The hydroxyl group at the 2-position of the phenyl ring further enhances its potential as a bioactive molecule by facilitating hydrogen bonding interactions with protein surfaces.

In addition to its pharmacological potential, 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid has been explored as an intermediate in synthetic chemistry. Its versatile structure allows for further derivatization, enabling the creation of libraries of analogs with tailored biological properties. Researchers have utilized this compound to develop novel molecules targeting neurological disorders, where fluorinated benzoic acids have shown promise in preclinical studies.

The synthesis of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid involves multi-step organic reactions, including fluorination and hydroxyl group introduction strategies. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired aromatic core efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the growing importance of fluorinated compounds in modern drug development.

One of the most compelling aspects of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid is its potential in modulating immune responses. Fluorinated aromatic compounds have been reported to exhibit immunomodulatory effects by interacting with immune cell surface receptors and intracellular signaling pathways. Preclinical data suggests that this compound may influence cytokine production and immune cell trafficking, making it a candidate for therapies targeting autoimmune diseases and chronic inflammation.

The pharmacokinetic properties of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid are another area of active investigation. Studies have demonstrated that fluorine substitution can significantly improve oral bioavailability by enhancing lipophilicity and reducing metabolic degradation. Additionally, the hydroxyl group contributes to solubility, which is crucial for achieving optimal therapeutic concentrations in vivo. These characteristics make this compound an attractive candidate for further development into an oral therapeutic agent.

Emerging research also highlights the role of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid in addressing drug resistance mechanisms. In cancer therapy, for instance, fluorinated benzoic acids have been shown to disrupt tumor microenvironments by inhibiting key enzymes involved in angiogenesis and metastasis. The unique structural features of this compound provide a basis for designing molecules that can overcome existing resistance profiles associated with conventional chemotherapies.

The impact of 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid extends beyond traditional pharmaceutical applications. Its use as a research tool has provided insights into fundamental biochemical processes, such as enzyme inhibition kinetics and receptor-ligand interactions. High-throughput screening (HTS) campaigns have identified derivatives of this compound that show potent activity against bacterial pathogens, suggesting potential applications in antibiotic development.

In conclusion, 3-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid (CAS No: 1261893-52-0) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated benzoic acids, compounds like this one are poised to play an increasingly significant role in addressing unmet medical needs.